Cas no 1368622-07-4 (8-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 8-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1368622-07-4
• MF: C₁₀H₁₀BrNO
• MW: 240.0965
• MDL: MFCD21879585
• CID: 4741191
• PubChem ID: 82279668
• Update Time: 2026-02-25

8-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• D80204
• AKOS022534689
• SY271816
• KS-9418
• 8-bromo-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 1368622-07-4
• CS-0187277
• 8-bromo-2-methyl-3,4-dihydroisoquinolin-1-one
• MFCD21879585
• 8-Bromo-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

• MDL： MFCD21879585
• Inchi： 1S/C10H10BrNO/c1-12-6-5-7-3-2-4-8(11)9(7)10(12)13/h2-4H,5-6H2,1H3
• InChI Key： AEJLEPMIWNHJSN-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C2=C1C(N(C([H])([H])[H])C([H])([H])C2([H])[H])=O

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.1g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3